Cas no 2680846-21-1 (4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680846-21-1
• MF: C₁₂H₁₂ClNO₅
• MW: 285.680382728577
• CID: 5636757
• PubChem ID: 165918377
• Update Time: 2025-06-14

4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28287134
• 2680846-21-1
• 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12ClNO5/c1-3-4-19-12(17)14-8-5-7(13)6-9(18-2)10(8)11(15)16/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： MXEFJGHUJIJWPH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C=1)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 285.0404002g/mol
• Monoisotopic Mass: 285.0404002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Research Briefing on 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680846-21-1)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680846-21-1). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings, methodologies, and implications for future research.

The compound, characterized by its unique chemical structure, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways. The presence of both chloro and methoxy functional groups, along with the prop-2-en-1-yloxy carbonylamino moiety, contributes to its reactivity and binding affinity, making it a promising candidate for further exploration.

One of the primary research objectives has been to elucidate the compound's mechanism of action and its interactions with biological targets. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability. Additionally, computational modeling studies have provided insights into its conformational dynamics and potential binding modes with target proteins.

Recent experimental results demonstrate that 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its synthetic versatility allows for structural modifications to enhance potency and selectivity, as evidenced by preliminary structure-activity relationship (SAR) studies.

In conclusion, the compound 4-chloro-2-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid represents a valuable scaffold in medicinal chemistry. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in various disease models. Future directions include in vivo studies to assess bioavailability and toxicity, as well as the development of derivatives with improved efficacy. This briefing underscores the importance of continued investigation into this compound and its derivatives for advancing drug discovery efforts.